Cas no 102821-33-0 (methyl 4-(bromomethyl)-2,6-dimethoxybenzoate)
102821-33-0 structure
Product Name:methyl 4-(bromomethyl)-2,6-dimethoxybenzoate
CAS No:102821-33-0
MF:C11H13BrO4
MW:289.122523069382
CID:2109440
PubChem ID:85532424
Update Time:2025-04-21
methyl 4-(bromomethyl)-2,6-dimethoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(bromomethyl)-2,6-dimethoxybenzoate
- DA-32559
- 102821-33-0
- methyl-4-bromomethyl-2,6-dimethoxy benzoate
-
- Inchi: 1S/C11H13BrO4/c1-14-8-4-7(6-12)5-9(15-2)10(8)11(13)16-3/h4-5H,6H2,1-3H3
- InChI Key: GUUQHSQJQCYZTL-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C(C(=O)OC)=C(C=1)OC)OC
Computed Properties
- Exact Mass: 287.99972g/mol
- Monoisotopic Mass: 287.99972g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 289.12g/mol
- XLogP3: 2.3
- Topological Polar Surface Area: 44.8Ų
methyl 4-(bromomethyl)-2,6-dimethoxybenzoate Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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